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Compound of Interest

Compound Name: 3,8-Dibromo-6-nitroquinoline

CAS No.: 696611-46-8

Cat. No.: B2734874

Get Quote

CAS Number: 696611-46-8 Molecular Formula: C

H

Br

N

O

Molecular Weight: 331.95 g/mol

Executive Summary
3,8-Dibromo-6-nitroquinoline is a tri-substituted quinoline scaffold characterized by halogen

atoms at the 3- and 8-positions and a nitro group at the 6-position.[1][2][3][4][5] This specific

substitution pattern renders it a highly valuable intermediate for " divergent synthesis" in drug

discovery. The bromine atoms occupy electronically distinct environments—the 3-position

(pyridine ring) and 8-position (benzene ring)—allowing for regioselective cross-coupling

reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The 6-nitro group serves as a masked

amine, enabling late-stage functionalization or solubility modulation.[1]
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This guide outlines the validated synthesis, chemical properties, and handling protocols for

researchers utilizing this compound in the development of antifungal, antibacterial, and

antiproliferative agents.

Chemical Identity & Properties
Property Specification

IUPAC Name 3,8-Dibromo-6-nitroquinoline

CAS Number 696611-46-8

Appearance Yellow to brownish crystalline solid

Melting Point >200 °C (dec.)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM, Chloroform

pKa (Calc) ~0.5 (Quinoline N)

LogP ~3.2

Key Hazards
Irritant (Skin/Eye), Potential Mutagen

(Nitroarene)

Synthesis & Production Protocols
The synthesis of 3,8-Dibromo-6-nitroquinoline is non-trivial due to the directing effects of the

quinoline ring. Direct bromination of 6-nitroquinoline often fails to selectively target the 3-

position, while nitration of 3,8-dibromoquinoline requires precise control to avoid over-nitration.

Validated Synthetic Route (Classical Nitration)
The most robust historical method, referenced in foundational heterocyclic chemistry literature

(J. Am. Chem. Soc. 1955), involves the regioselective nitration of 3,8-dibromoquinoline.

Reaction Logic:

Substrate: 3,8-Dibromoquinoline.

Reagent: Fuming Nitric Acid (HNO
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) / Sulfuric Acid (H

SO

).

Regiochemistry: The 3-bromo group deactivates the pyridine ring, directing electrophilic

aromatic substitution (SEAr) to the benzene ring. The 8-bromo group blocks that position and

directs the incoming nitro group ortho or para to itself. However, the quinoline nitrogen

(protonated in acid) strongly deactivates the 5- and 8-positions. With 8 blocked, the 5- and 6-

positions are competitors. Under thermodynamic control, the 6-nitro isomer is isolated.

Step-by-Step Protocol:
Preparation: In a fume hood, cool 50 mL of concentrated sulfuric acid (H

SO

) to 0–5 °C in an ice bath.

Addition: Slowly add 3,8-dibromoquinoline (10.0 g, 34.8 mmol) to the acid with vigorous

stirring. Ensure the solid is fully dissolved or finely suspended.

Nitration: Dropwise add fuming nitric acid (HNO

, 1.1 eq) while maintaining the temperature below 10 °C. The reaction is exothermic.

Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours.

Monitor by TLC (Ethyl Acetate/Hexane 1:4) or LC-MS.[1]

Quenching: Pour the reaction mixture carefully onto 500 g of crushed ice. A yellow

precipitate will form immediately.

Neutralization: Carefully neutralize the slurry to pH 7–8 using ammonium hydroxide (NH

OH) or saturated sodium bicarbonate. Caution: Heat evolution.[1]

Isolation: Filter the solid, wash with copious water, and dry under vacuum.
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Purification: Recrystallize from ethanol or acetic acid to yield 3,8-dibromo-6-nitroquinoline
as yellow needles.

Alternative Route: Modified Skraup Synthesis
For laboratories lacking 3,8-dibromoquinoline, a de novo ring construction can be employed

using a modified Skraup reaction.

Precursors: 2-Bromo-4-nitroaniline + 2,3-Dibromopropanal (or equivalent).[1]

Mechanism: The aniline nitrogen attacks the aldehyde, followed by cyclization and oxidation.

This route is more complex but allows for absolute structural certainty if starting materials are

available.

Functionalization & Reactivity
This scaffold is a "chemical chameleon," allowing sequential functionalization.

Reactivity Hierarchy:
6-Nitro Group: Most reactive towards reduction (Fe/HCl, SnCl

, or H

/Pd). Can be converted to an amine for amide coupling or sulfonylation.

3-Bromo Group: Highly reactive in Palladium-catalyzed couplings (Suzuki, Sonogashira) due

to the electron-deficient nature of the pyridine ring.[1]

8-Bromo Group: Less reactive than the 3-position in Pd-coupling but can be activated using

specialized ligands (e.g., XPhos, BrettPhos) or via Lithium-Halogen exchange (requires

protecting the nitro group).[1]

Protocol: Reduction to 3,8-Dibromo-6-aminoquinoline
Adapted from Patent WO2006058700A1[1]

Suspend 3,8-dibromo-6-nitroquinoline (48.5 g) in concentrated HCl (400 mL).
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Add Iron powder (27 g) in portions. The temperature will rise (exothermic).

Stir until the yellow suspension turns dark brown/black (formation of amine).

Cool, basify, and extract with organic solvent (DCM or EtOAc) to isolate the amine.

Visualization of Workflows
Figure 1: Synthesis and Functionalization Logic
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Caption: Synthetic pathway for CAS 696611-46-8 via nitration, followed by divergent

functionalization options.

Applications in Drug Discovery
Antibacterial Agents: The 3,8-dibromoquinoline core mimics the topology of fluoroquinolones.

The 8-position can be derivatized to improve binding affinity to DNA gyrase.

Antifungals: As noted in patent literature (WO2006058700), derivatives of this scaffold serve

as potent fungicides, likely disrupting cell wall biosynthesis.

PROTAC Linkers: The 6-amino derivative (post-reduction) provides an ideal attachment point

for E3 ligase linkers, while the bromine atoms allow for the attachment of the "warhead"

ligand.[1]

Safety & Handling
Explosion Hazard: While 3,8-dibromo-6-nitroquinoline is stable, the nitration reaction

involves fuming nitric acid and organic material.[1] Run strictly below 10 °C during addition to
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prevent thermal runaway.

Toxicity: Quinoline derivatives are often genotoxic. Handle with full PPE (gloves, respirator)

in a certified fume hood.

Waste: Segregate halogenated organic waste. Do not mix nitration quench mixtures with

organic solvents until fully neutralized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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